Cas no 135912-30-0 (2-Pyridinecarboxamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis-)

• Product Name: 2-Pyridinecarboxamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis-
• CAS No: 135912-30-0
• MF: C₂₆H₂₂N₄O₂
• MW: 422.478485584259
• CID: 3713541
• PubChem ID: 10927973
• Update Time: 2025-10-21

2-Pyridinecarboxamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis-
• SF140060
• N,N'-((1S,2S)-1,2-Diphenylethane-1,2-diyl)dipicolinamide
• E72688
• 135912-30-0
• N-[(1S,2S)-1,2-diphenyl-2-(pyridine-2-carbonylamino)ethyl]pyridine-2-carboxamide
• CS-0141608

• Inchi： 1S/C26H22N4O2/c31-25(21-15-7-9-17-27-21)29-23(19-11-3-1-4-12-19)24(20-13-5-2-6-14-20)30-26(32)22-16-8-10-18-28-22/h1-18,23-24H,(H,29,31)(H,30,32)/t23-,24-/m0/s1
• InChI Key： FVOGBPNYKUVGES-ZEQRLZLVSA-N
• SMILES： O=C(C1C=CC=CN=1)N[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 422.17427596g/mol
• Monoisotopic Mass: 422.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-Pyridinecarboxamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis-

Introduction to 2-Pyridinecarboxamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis- (CAS No. 135912-30-0)

2-Pyridinecarboxamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis- is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 135912-30-0, features a distinctive molecular architecture that includes a pyridine core linked to a bis-amide moiety via a chiral 1,2-diphenyl-1,2-ethanediyl bridge. The presence of stereocenters at the (1S,2S) configuration adds an additional layer of complexity, making it a subject of intense interest for researchers exploring novel pharmacophores and chiral catalysts.

The molecular structure of 2-Pyridinecarboxamide, N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis- is characterized by its rigid framework and the potential for multiple hydrogen bonding interactions. The pyridine ring not only serves as an electron-withdrawing center but also as a scaffold for further functionalization. This dual role makes it an attractive building block for designing molecules with specific biological activities. The bis-amide linkage introduces polar functionalities that can modulate solubility and binding affinity in biological systems.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (1S,2S)-configuration of the 1,2-diphenyl-1,2-ethanediyl bridge in this compound provides a unique opportunity to study the influence of chirality on molecular recognition and catalytic processes. Researchers have leveraged this structural motif to develop novel catalysts for asymmetric transformations, including hydrogenation and oxidation reactions. The phenyl groups further enhance the steric environment around the stereocenters, allowing for precise control over reaction outcomes.

The pharmaceutical relevance of CAS No. 135912-30-0 lies in its potential as a precursor for biologically active compounds. Pyridine derivatives are ubiquitous in drug design due to their ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The bis-amide structure suggests applications in peptidomimetics and protease inhibition studies. For instance, modifications of this scaffold have been explored in the development of inhibitors targeting bacterial proteases and viral proteases, which are critical in therapeutic interventions.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis-N'-[pyridinecarboxamide]. Molecular docking studies have revealed promising interactions between this compound and various enzyme active sites. These simulations have guided experimental efforts toward optimizing potency and selectivity. Furthermore, the use of machine learning algorithms has accelerated the process of identifying optimal synthetic routes by predicting reaction outcomes based on structural features.

The synthesis of complex molecules such as 135912-30-0 often requires multi-step strategies involving advanced organic transformations. Key synthetic approaches include cross-coupling reactions to establish the phenyl rings and stereoselective amide bond formation to introduce the chiral bridge. Recent publications highlight the use of palladium-catalyzed reactions and transition-metal-mediated coupling techniques to achieve high yields with minimal racemization. These methodologies underscore the importance of innovative synthetic methodologies in accessing enantiomerically pure compounds.

In drug discovery pipelines, intermediates like CAS No. 135912-30-0 play a pivotal role in generating libraries for high-throughput screening (HTS). The structural diversity introduced by varying substituents on the pyridine ring or modifying the amide functionalities allows for rapid exploration of biological space. Such libraries have been instrumental in identifying lead compounds for diseases ranging from cancer to inflammatory disorders. The efficiency of HTS depends heavily on the availability of well-characterized intermediates with predictable physicochemical properties.

The role of N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis-N'-[pyridinecarboxamide] in medicinal chemistry extends beyond simple intermediates; it serves as a platform for exploring novel therapeutic modalities. For example, its ability to form stable complexes with metal ions has been exploited in designing metallo-drugs that target specific disease states. Additionally, its amphiphilic nature makes it suitable for formulating prodrugs or nanocarriers designed to enhance drug delivery systems.

Regulatory considerations are paramount when developing pharmaceutical candidates derived from complex molecules like 135912-30-0. Comprehensive characterization under Good Manufacturing Practices (GMP) conditions is essential to ensure consistency and safety during clinical trials. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide critical data for regulatory submissions. These methods confirm structural integrity and purity standards required before human testing can commence.

The future prospects for CAS No. 135912-30-0 are promising as research continues to uncover new applications in synthetic chemistry and drug development. Emerging fields such as organometallic chemistry and photopharmacology offer exciting avenues for functionalizing this scaffold further. For instance, incorporating photoactivatable groups could lead to light-responsive drugs with tunable therapeutic effects—a concept gaining traction in precision medicine approaches.

In conclusion,N,N'-[(1S,2S)-1,2-diphenyl-1,2-ethanediyl]bis-N'-[pyridinecarboxamide] represents a significant advancement in pharmaceutical chemistry due to its intricate structure and versatile applications. Its synthesis challenges researchers while offering opportunities to develop innovative therapeutics targeting unmet medical needs。The continued exploration of this compound will likely yield groundbreaking discoveries that shape future treatments across multiple therapeutic domains。